
Application Notes and Protocols for Preparing
Nestoron Stock Solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nestoron

Cat. No.: B1681719 Get Quote

These application notes provide detailed protocols for the preparation of Nestoron (also known

as Segesterone Acetate or ST-1435) stock solutions for laboratory use by researchers,

scientists, and drug development professionals.

Physicochemical and Solubility Data
Nestoron is a synthetic progestin that acts as a high-affinity agonist of the progesterone

receptor.[1] Its chemical and physical properties are summarized below.

Property Value Reference

Molecular Formula C23H30O4 [2]

Molecular Weight 370.48 g/mol [1][2]

Appearance White to beige powder [2]

Purity ≥95% [2]

Solubility Data
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Solvent Concentration Notes Reference

DMSO
55 mg/mL (148.46

mM)

Sonication is

recommended for

complete dissolution.

[1]

DMSO
33.33 mg/mL (89.96

mM)

Ultrasonic assistance

may be needed.
[3]

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

≥ 2.5 mg/mL (6.75

mM)

For in vivo

formulation. Solvents

should be added

sequentially.

[1][3]

Storage and Stability
Proper storage is crucial to maintain the integrity of Nestoron.

Form
Storage
Temperature

Duration Reference

Powder -20°C 3 years [1][3]

Powder 4°C 2 years [3]

In Solvent -80°C 1 year [1]

In Solvent -80°C 6 months [3]

In Solvent -20°C 1 month [3]

Experimental Protocols
Protocol 1: Preparation of High-Concentration Nestoron
Stock Solution in DMSO (for in vitro use)
This protocol describes the preparation of a concentrated Nestoron stock solution in dimethyl

sulfoxide (DMSO), suitable for use in cell-based assays.

Materials:
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Nestoron powder

Anhydrous/sterile DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Calibrated pipettes

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing Nestoron: Accurately weigh the desired amount of Nestoron powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.705 mg of Nestoron
(Molecular Weight = 370.48).

Solubilization:

Add the appropriate volume of DMSO to the vial containing the Nestoron powder. To

prepare a 10 mM stock solution from 3.705 mg of Nestoron, add 1 mL of DMSO.

Vortex the solution vigorously for 1-2 minutes to aid dissolution.

Sonication (Recommended): If the Nestoron does not fully dissolve with vortexing, sonicate

the solution in a water bath for 5-10 minutes, or until the solution is clear.[1]

Aliquotting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This minimizes freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for shorter-term

storage (up to 1 month).[1][3]
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Protocol 2: Preparation of Nestoron Formulation for in
vivo Administration
This protocol details the preparation of a Nestoron formulation suitable for subcutaneous or

other parenteral administration in animal models. The final formulation consists of 10% DMSO,

40% PEG300, 5% Tween-80, and 45% saline.

Materials:

Nestoron powder

DMSO

PEG300

Tween-80

Sterile saline (0.9% NaCl)

Sterile conical tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Procedure:

Solvent Preparation: Prepare the vehicle by sequentially adding the solvents. For a final

volume of 10 mL, the volumes would be:

1 mL DMSO

4 mL PEG300

0.5 mL Tween-80

4.5 mL Saline
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Dissolving Nestoron:

Weigh the required amount of Nestoron. For a final concentration of 2 mg/mL, weigh 20

mg of Nestoron for a 10 mL final volume.

Add the Nestoron powder to a sterile conical tube.

Sequential Addition of Solvents: It is critical to add the solvents in the following order to

ensure proper dissolution:[3]

Add 1 mL of DMSO to the Nestoron powder and vortex until it is fully dissolved.

Sonication can be used to facilitate this step.

Add 4 mL of PEG300 and vortex thoroughly.

Add 0.5 mL of Tween-80 and vortex until the solution is homogenous.

Finally, add 4.5 mL of sterile saline and vortex to mix completely. The final solution should

be clear.

Sterilization (Optional): If required for the experimental model, the final formulation can be

sterile-filtered through a 0.22 µm syringe filter. Ensure the filter is compatible with the solvent

mixture.

Storage: Use the formulation immediately or store it at an appropriate temperature based on

stability studies for your specific concentration. For short-term storage, 4°C is generally

suitable. For longer-term storage, aliquoting and freezing at -20°C or -80°C may be possible,

but stability should be verified.

Safety Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and gloves, when handling Nestoron powder and solutions.

Handling Powder: Handle Nestoron powder in a well-ventilated area or a chemical fume

hood to avoid inhalation.
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Disposal: Dispose of all waste materials (tubes, tips, unused solution) in accordance with

institutional and local regulations for chemical waste.

Visualizations
Nestoron Signaling Pathway
Nestoron, as a progestin, primarily acts through the progesterone receptor (PR). The

canonical signaling pathway is depicted below.
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Caption: Canonical signaling pathway of Nestoron via the Progesterone Receptor.

Experimental Workflow for Stock Solution Preparation
The following diagram outlines the general workflow for preparing Nestoron stock solutions.
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Caption: General workflow for preparing Nestoron stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1681719?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/nestoron
https://www.bocsci.com/product/nestoron-cas-7759-35-5-98373.html
https://arctomsci.com/7759-35-5-HY-13071-1
https://www.benchchem.com/product/b1681719#preparing-nestoron-stock-solutions-for-laboratory-use
https://www.benchchem.com/product/b1681719#preparing-nestoron-stock-solutions-for-laboratory-use
https://www.benchchem.com/product/b1681719#preparing-nestoron-stock-solutions-for-laboratory-use
https://www.benchchem.com/product/b1681719#preparing-nestoron-stock-solutions-for-laboratory-use
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681719?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

